4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline

• CAS No.: 647853-15-4
• Molecular Formula: C13H8F6N2O
• Molecular Weight: 322.21 g/mol
• IUPAC Name: 4-[3,5-bis(trifluoromethyl)pyridin-2-yl]oxyaniline
• InChI: InChI=1S/C13H8F6N2O/c14-12(15,16)7-5-10(13(17,18)19)11(21-6-7)22-9-3-1-8(20)2-4-9/h1-6H,20H2
• InChI Key: HFLAQWGNOHMMAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=C(C=C(C=N2)C(F)(F)F)C(F)(F)F

Description

4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline is an organic compound with the molecular formula C12H9F3N2O. It is characterized by the presence of a pyridine ring substituted with trifluoromethyl groups and an aniline moiety.

Preparation Methods

The synthesis of 4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline typically involves the following steps:

Synthetic Routes: One common method involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide.

Reaction Conditions: The reaction is typically carried out under an inert atmosphere, such as nitrogen or argon, at elevated temperatures (around 80-100°C) to facilitate the coupling process.

Industrial Production Methods: Industrial production may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be performed using agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the aniline moiety can be substituted with various electrophiles under appropriate conditions.

Common Reagents and Conditions: Typical reagents include bases (e.g., sodium hydroxide), acids (e.g., hydrochloric acid), and solvents (e.g., ethanol, dichloromethane).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of novel compounds with potential pharmaceutical applications.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of drug-resistant bacterial infections.

Industry: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors involved in key biological pathways, leading to its observed biological effects.

Pathways Involved: The exact pathways are still under investigation, but it is believed that the compound may inhibit certain enzymes or disrupt cellular processes, leading to its antimicrobial or anticancer activities.

Comparison with Similar Compounds

4-{[3,5-Bis(trifluoromethyl)pyridin-2-yl]oxy}aniline can be compared with other similar compounds:

Similar Compounds: Compounds such as 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}aniline and 3,5-bis(trifluoromethyl)phenyl-substituted pyrazole derivatives

Uniqueness: The presence of the trifluoromethyl groups and the specific substitution pattern on the pyridine ring confer unique chemical properties to this compound, making it distinct from other similar compounds.